Cas no 1065102-42-2 (Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1065102-42-2
• MF: C₁₃H₉BrF₃NO₃
• MW: 364.114673376083
• CID: 5069492
• Update Time: 2025-06-08

Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
• ethyl 6-bromo-4-oxo-7-(trifluoromethyl)-1H-quinoline-3-carboxylate
• D80167

• Inchi： 1S/C13H9BrF3NO3/c1-2-21-12(20)7-5-18-10-4-8(13(15,16)17)9(14)3-6(10)11(7)19/h3-5H,2H2,1H3,(H,18,19)
• InChI Key： KTDFIBMJPMCMPK-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C(C(=O)OCC)=CNC=2C=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 478
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate

Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 1065102-42-2): A Comprehensive Overview

Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 1065102-42-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a bromine atom, a hydroxyl group, and a trifluoromethyl substituent, which contribute to its distinct chemical properties and reactivity.

The significance of this compound lies in its potential role as a building block for more complex molecules. In recent years, there has been a growing interest in quinoline derivatives due to their diverse biological activities. Quinoline scaffolds are well-known for their antimicrobial, antimalarial, and anticancer properties. The specific modifications present in Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate enhance its utility in synthetic chemistry, making it a valuable intermediate in the synthesis of more sophisticated pharmacophores.

One of the most compelling aspects of Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate is its versatility in drug discovery. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl structures. These types of structures are prevalent in many approved drugs due to their favorable pharmacokinetic properties and biological activity.

The hydroxyl group in Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate also plays a crucial role in its chemical behavior. Hydroxyl-functionalized quinolines can participate in various reactions, including etherification and esterification, which can be exploited to create more complex molecular architectures. Additionally, the hydroxyl group can serve as a hydrogen bond acceptor or donor, influencing the compound's solubility and interactions with biological targets.

The trifluoromethyl group is another critical feature of this compound. Trifluoromethyl-substituted molecules often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This property is particularly valuable in drug development, where stability against enzymatic degradation can significantly prolong the half-life of a drug and improve its efficacy. Furthermore, trifluoromethyl groups can influence the electronic properties of adjacent functional groups, thereby modulating the overall reactivity and selectivity of the molecule.

Recent research has highlighted the potential of Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate in the development of anticancer agents. Quinoline derivatives have been extensively studied for their ability to inhibit various kinases and other enzymes involved in cancer cell proliferation. The specific combination of functional groups in this compound makes it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel anticancer drugs.

In addition to its applications in oncology, Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate has shown promise in other therapeutic areas. For instance, it has been explored as a precursor for compounds with antimicrobial properties. The quinoline core is known to interact with bacterial DNA gyrase and topoisomerases, which are essential for bacterial replication. By modifying the quinoline scaffold with functional groups such as bromine and trifluoromethyl, researchers aim to enhance the potency and selectivity of these antimicrobial agents.

The synthesis of Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a quinoline precursor followed by sequential functionalization at specific positions using appropriate reagents and catalysts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations, are often employed to achieve the desired regioselectivity and stereoselectivity.

The analytical characterization of Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate is critical to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to provide detailed structural information and assess impurity profiles. These analytical methods ensure that the compound meets the stringent requirements for pharmaceutical applications.

In conclusion, Ethyl 6-bromo-4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 1065102-42-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents across various therapeutic areas.